Cas no 51742-11-1 (6-Acetyl-3-methylcyclohex-2-en-1-one)

• Product Name: 6-Acetyl-3-methylcyclohex-2-en-1-one
• CAS No: 51742-11-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 387252
• PubChem ID: 253176
• Update Time: 2025-06-10

6-Acetyl-3-methylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,6-acetyl-3-methyl-
• 6-ACETYL-3-METHYL-2-CYCLOHEXENE-1-ONE
• 6-acetyl-3-methylcyclohex-2-en-1-one
• AC1L5NL0
• AC1Q1K15
• AC1Q6CKH
• AR-1H0770
• CTK4J4756
• AKOS006281265
• FT-0640021
• 6-acetyl-3-methyl-2-cyclohexen-1-one
• DTXSID30291469
• 51742-11-1
• NSC75758
• 6-Acetyl-3-methylcyclohex-2-enone
• NCIOpen2_000641
• NSC-75758
• 6-Acetyl-3-methylcyclohex-2-en-1-one

• Inchi： 1S/C9H12O2/c1-6-3-4-8(7(2)10)9(11)5-6/h5,8H,3-4H2,1-2H3
• InChI Key： CRHGSBGMOSDOKP-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)CCC1C(C)=O

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.046
• Boiling Point: 264.5°Cat760mmHg
• Flash Point: 97.8°C
• Refractive Index: 1.479
• PSA: 34.14000
• LogP: 1.50080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-Acetyl-3-methylcyclohex-2-en-1-one

Introduction to 6-Acetyl-3-methylcyclohex-2-en-1-one (CAS No. 51742-11-1)

6-Acetyl-3-methylcyclohex-2-en-1-one, identified by its Chemical Abstracts Service (CAS) number 51742-11-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexenone backbone with acetyl and methyl substituents, has garnered attention due to its versatile structural framework and potential applications in synthetic chemistry and drug development. The unique arrangement of functional groups in 6-Acetyl-3-methylcyclohex-2-en-1-one makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The structural motif of 6-Acetyl-3-methylcyclohex-2-en-1-one consists of a cyclohexene ring substituted with an acetyl group at the 6-position and a methyl group at the 3-position. This configuration imparts distinct reactivity patterns, making it a useful building block for constructing heterocyclic compounds and other pharmacologically relevant structures. The presence of both carbonyl and alkene functionalities allows for diverse chemical transformations, including oxidation, reduction, and functionalization at multiple sites. These properties have positioned 6-Acetyl-3-methylcyclohex-2-en-1-one as a key intermediate in the synthesis of natural products, agrochemicals, and potential drug candidates.

In recent years, the interest in 6-Acetyl-3-methylcyclohex-2-en-1-one has been fueled by advancements in synthetic methodologies and the discovery of new applications in medicinal chemistry. Researchers have explored its utility in constructing complex scaffolds that mimic biologically active molecules. For instance, derivatives of 6-Acetyl-3-methylcyclohex-2-en-1-one have been investigated for their potential as kinase inhibitors, due to the ability of the cyclohexenone core to interact with protein targets. The acetyl group can also be modified to introduce additional pharmacophores, enhancing binding affinity and selectivity.

One notable area of research involving 6-Acetyl-3-methylcyclohex-2-en-1-one is its role in the synthesis of antiviral agents. The structural features of this compound allow for the creation of molecules that can interfere with viral replication mechanisms. Recent studies have demonstrated that certain derivatives exhibit inhibitory activity against RNA-dependent RNA polymerases, key enzymes in viral replication cycles. This has opened up new avenues for developing novel antiviral therapies targeting emerging pathogens.

The synthesis of 6-Acetyl-3-methylcyclohex-2-en-1-one itself is an intriguing challenge that has been addressed through various innovative approaches. Traditional methods often involve cyclization reactions followed by functional group modifications to achieve the desired structure. However, modern synthetic strategies have introduced more efficient and sustainable pathways. For example, catalytic processes employing transition metals have been employed to streamline the synthesis while minimizing waste generation. These advancements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

The chemical reactivity of 6-Acetyl-3-methylcyclohex-2-en-1-one has also been leveraged in materials science applications. Its ability to undergo polymerization reactions has led to the development of novel polymeric materials with unique properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance coatings and adhesives. Additionally, functionalized derivatives have been explored for their potential as photoactive materials, contributing to innovations in optoelectronic devices.

In conclusion, 6-Acetyl-3-methylcyclohex-2-en-1-one (CAS No. 51742-11-1) represents a versatile compound with broad applications across multiple scientific disciplines. Its structural features enable diverse chemical transformations, making it a valuable intermediate in pharmaceutical synthesis, antiviral drug development, and materials science. As research continues to uncover new applications and synthetic methodologies, the significance of this compound is expected to grow further. The ongoing exploration of its potential underscores its importance as a cornerstone molecule in modern chemical research.